Cas no 2171682-30-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-3-methylpentanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-3-methylpentanoic acid
• CAS No: 2171682-30-5
• MF: C₂₂H₂₅NO₅
• MW: 383.437606573105
• CID: 5895665
• PubChem ID: 165531423
• Update Time: 2025-05-23

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-3-methylpentanoic acid
• EN300-1283920
• 2171682-30-5
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxy-3-methylpentanoic acid

• Inchi： 1S/C22H25NO5/c1-14(27-3)22(2,12-20(24)25)23-21(26)28-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19H,12-13H2,1-3H3,(H,23,26)(H,24,25)
• InChI Key： MRYVWGANRLJZNM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(CC(=O)O)C(C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 383.17327290g/mol
• Monoisotopic Mass: 383.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-3-methylpentanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-3-methylpentanoic Acid (CAS No. 2171682-30-5)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-3-methylpentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171682-30-5, is a derivative of fluorene and features an amino group protected by a methoxycarbonyl moiety. Its structural complexity and unique functional groups make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure consists of a pentanoic acid backbone substituted with a methoxy group at the fourth carbon and an amino group at the third carbon, both of which are further modified by a fluorenylmethoxycarbonyl (Fmoc) protecting group. This protecting group is crucial in peptide synthesis, where it shields the amino group from unwanted reactions until it is selectively removed during the final stages of peptide assembly. The presence of both methoxy and fluorene substituents imparts distinct electronic and steric properties to the molecule, making it a versatile building block for drug discovery.

In recent years, there has been growing interest in the development of novel fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorene moiety in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-3-methylpentanoic acid contributes to these desirable properties by increasing the lipophilicity of the molecule. This feature is particularly valuable in designing small-molecule drugs that require efficient penetration across biological membranes.

Moreover, the methoxy group at the fourth carbon of the pentanoic acid chain provides additional functional diversity, allowing for further chemical modifications such as hydroxylation or etherification. These modifications can be tailored to optimize pharmacokinetic profiles or to enhance interactions with specific biological receptors. The combination of these structural features makes this compound a promising candidate for use in medicinal chemistry applications.

Recent studies have highlighted the potential of fluorene-based derivatives in addressing various therapeutic challenges. For instance, compounds incorporating fluorene moieties have been shown to exhibit significant activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. The protective nature of the Fmoc group ensures that the reactive amino functionality remains intact until it can be incorporated into more complex molecular architectures, thereby facilitating precise control over synthetic pathways.

The utility of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-3-methylpentanoic acid extends beyond its role as a synthetic intermediate. It has been employed in the development of novel antibiotics and anti-inflammatory agents, where its structural motifs contribute to improved binding affinity and reduced toxicity compared to existing therapeutic alternatives. The ability to fine-tune its properties through strategic functionalization makes it an indispensable tool for medicinal chemists seeking to discover next-generation therapeutics.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-3-methylpentanoic acid (CAS No. 2171682-30-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the fluorene and methoxy substituents, along with the protective Fmoc group on the amino function, make it a versatile and powerful tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in advancing therapeutic innovation is likely to grow even further.